Cas no 1361509-26-3 (4'-Iodo-3'-methyl-2,3,5-trichlorobiphenyl)

• Product Name: 4'-Iodo-3'-methyl-2,3,5-trichlorobiphenyl
• CAS No: 1361509-26-3
• MF: C₁₃H₈Cl₃I
• MW: 397.466093063354
• CID: 4991452
• Update Time: 2025-10-29

4'-Iodo-3'-methyl-2,3,5-trichlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-Iodo-3'-methyl-2,3,5-trichlorobiphenyl

• Inchi： 1S/C13H8Cl3I/c1-7-4-8(2-3-12(7)17)10-5-9(14)6-11(15)13(10)16/h2-6H,1H3
• InChI Key： BZQREQHNVBYMFQ-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1C)C1C=C(C=C(C=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 261
• XLogP3: 6.4
• Topological Polar Surface Area: 0

Additional information on 4'-Iodo-3'-methyl-2,3,5-trichlorobiphenyl

Recent Advances in the Study of 4'-Iodo-3'-methyl-2,3,5-trichlorobiphenyl (CAS: 1361509-26-3)

The compound 4'-Iodo-3'-methyl-2,3,5-trichlorobiphenyl (CAS: 1361509-26-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This polychlorinated biphenyl (PCB) derivative is of particular interest due to its unique structural properties and potential applications in drug discovery and environmental toxicology. Recent studies have focused on elucidating its synthesis pathways, biological activity, and environmental impact, providing valuable insights for researchers in the field.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic routes for 4'-Iodo-3'-methyl-2,3,5-trichlorobiphenyl, highlighting its potential as a scaffold for developing novel therapeutic agents. The research team utilized palladium-catalyzed cross-coupling reactions to achieve high yields and purity, demonstrating the compound's versatility in medicinal chemistry applications. The study also investigated the compound's interactions with various biological targets, suggesting its potential as a lead compound for further drug development.

In the field of environmental toxicology, recent research has examined the persistence and bioaccumulation potential of 4'-Iodo-3'-methyl-2,3,5-trichlorobiphenyl. A 2024 study in Environmental Science & Technology reported that this compound exhibits moderate persistence in aquatic environments, with a half-life of approximately 60 days under standard conditions. The study also identified potential metabolic pathways in fish species, providing crucial data for environmental risk assessment and regulatory considerations.

From a pharmacological perspective, preliminary in vitro studies have shown that 4'-Iodo-3'-methyl-2,3,5-trichlorobiphenyl exhibits interesting activity against certain cancer cell lines. Research published in Bioorganic & Medicinal Chemistry Letters (2023) demonstrated moderate cytotoxicity against breast cancer cells (MCF-7), with an IC50 value of 12.5 μM. While further optimization is needed, these findings suggest the compound's potential as a starting point for anticancer drug development.

The structural uniqueness of 4'-Iodo-3'-methyl-2,3,5-trichlorobiphenyl has also attracted attention in materials science. Recent investigations have explored its potential as a building block for organic electronic materials, owing to its stable aromatic system and halogen substituents. A 2024 study in Advanced Materials reported promising results in the development of organic semiconductors incorporating this PCB derivative.

Looking forward, researchers anticipate that further studies on 4'-Iodo-3'-methyl-2,3,5-trichlorobiphenyl will focus on optimizing its biological activity, reducing potential environmental risks, and exploring novel applications in materials science. The compound's unique combination of structural features continues to make it a valuable subject for interdisciplinary research in chemical biology and pharmaceutical sciences.